Cas no 2167957-31-3 (1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2-fluoro-2-methylpropan-1-one)

• Product Name: 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2-fluoro-2-methylpropan-1-one
• CAS No: 2167957-31-3
• MF: C₉H₁₃FN₂OS
• MW: 216.275724172592
• CID: 6612147
• PubChem ID: 165506579
• Update Time: 2025-10-24

1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2-fluoro-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2-fluoro-2-methylpropan-1-one
• 1-[5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl]-2-fluoro-2-methylpropan-1-one
• EN300-1269148
• 2167957-31-3

• Inchi： 1S/C9H13FN2OS/c1-5-6(4-11)14-8(12-5)7(13)9(2,3)10/h4,11H2,1-3H3
• InChI Key： SSJFNHWCTWHROE-UHFFFAOYSA-N
• SMILES： S1C(CN)=C(C)N=C1C(C(C)(C)F)=O

Computed Properties

• Exact Mass: 216.07326238g/mol
• Monoisotopic Mass: 216.07326238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.2Ų

Additional information on 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2-fluoro-2-methylpropan-1-one

Comprehensive Overview of 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2-fluoro-2-methylpropan-1-one (CAS No. 2167957-31-3)

The compound 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2-fluoro-2-methylpropan-1-one (CAS No. 2167957-31-3) is a specialized organic molecule featuring a unique combination of functional groups, including a thiazole ring, fluorine substitution, and an aminomethyl moiety. This structural complexity makes it a subject of significant interest in pharmaceutical and agrochemical research. The presence of both fluoro and thiazole groups enhances its potential bioactivity, particularly in targeting enzymes or receptors involved in disease pathways. Researchers are increasingly exploring its applications in drug discovery, especially in the context of small-molecule therapeutics and precision medicine.

In recent years, the demand for fluorinated compounds like 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2-fluoro-2-methylpropan-1-one has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications to molecular scaffolds can dramatically improve efficacy. The compound’s CAS No. 2167957-31-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and fragment-based drug design. Its thiazole core is particularly noteworthy, as this heterocycle is a common motif in FDA-approved drugs, underscoring its versatility.

From a synthetic chemistry perspective, the incorporation of fluorine into 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2-fluoro-2-methylpropan-1-one presents both challenges and opportunities. Fluorination strategies often require specialized reagents and conditions, making this compound a valuable case study for green chemistry and sustainable synthesis. Researchers are also investigating its potential as a bioisostere for non-fluorinated analogs, which could lead to improved pharmacokinetic profiles. The aminomethyl group further expands its utility, enabling conjugation to other pharmacophores or labeling for imaging studies.

The rise of artificial intelligence (AI) in drug discovery has further amplified interest in compounds like 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2-fluoro-2-methylpropan-1-one. Machine learning models trained on chemical libraries often highlight fluorinated thiazole derivatives as high-priority candidates due to their favorable physicochemical properties. This aligns with industry efforts to accelerate hit-to-lead optimization, where CAS No. 2167957-31-3 could serve as a scaffold for novel inhibitors or modulators. Additionally, its potential role in covalent drug design is being explored, leveraging the reactivity of its functional groups.

Beyond pharmaceuticals, 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2-fluoro-2-methylpropan-1-one has implications in agrochemical innovation. The thiazole ring is a key component in many herbicides and fungicides, and fluorination can enhance their environmental persistence or target specificity. This dual applicability underscores the compound’s versatility and aligns with global trends toward sustainable agriculture. Regulatory agencies are increasingly scrutinizing such compounds for their ecological impact, driving demand for detailed structure-toxicity relationship studies.

In summary, 1-5-(aminomethyl)-4-methyl-1,3-thiazol-2-yl-2-fluoro-2-methylpropan-1-one (CAS No. 2167957-31-3) represents a compelling intersection of medicinal chemistry, synthetic methodology, and materials science. Its multifaceted applications—from drug discovery to agrochemicals—make it a focal point for interdisciplinary research. As the scientific community continues to prioritize molecular diversity and functional group manipulation, this compound is poised to remain a subject of intense study and innovation.